Cas no 2138088-45-4 (2-(4-Methylpiperidin-1-yl)-6-(piperazin-1-yl)pyrimidine-4-carboxylic acid)
2-(4-Methylpiperidin-1-yl)-6-(piperazin-1-yl)pyrimidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-1143520
- 2-(4-methylpiperidin-1-yl)-6-(piperazin-1-yl)pyrimidine-4-carboxylic acid
- 2138088-45-4
- 2-(4-Methylpiperidin-1-yl)-6-(piperazin-1-yl)pyrimidine-4-carboxylic acid
-
- Inchi: 1S/C15H23N5O2/c1-11-2-6-20(7-3-11)15-17-12(14(21)22)10-13(18-15)19-8-4-16-5-9-19/h10-11,16H,2-9H2,1H3,(H,21,22)
- InChI Key: KSYWHMARZQEGEW-UHFFFAOYSA-N
- SMILES: OC(C1C=C(N=C(N=1)N1CCC(C)CC1)N1CCNCC1)=O
Computed Properties
- Exact Mass: 305.18517499g/mol
- Monoisotopic Mass: 305.18517499g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 380
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 81.6Ų
2-(4-Methylpiperidin-1-yl)-6-(piperazin-1-yl)pyrimidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1143520-1.0g |
2138088-45-4 | 1g |
$0.0 | 2023-06-09 | |||
| Enamine | EN300-1143520-0.05g |
2138088-45-4 | 95% | 0.05g |
$1080.0 | 2023-10-26 | ||
| Enamine | EN300-1143520-0.1g |
2138088-45-4 | 95% | 0.1g |
$1131.0 | 2023-10-26 | ||
| Enamine | EN300-1143520-0.25g |
2138088-45-4 | 95% | 0.25g |
$1183.0 | 2023-10-26 | ||
| Enamine | EN300-1143520-0.5g |
2138088-45-4 | 95% | 0.5g |
$1234.0 | 2023-10-26 | ||
| Enamine | EN300-1143520-1g |
2138088-45-4 | 95% | 1g |
$1286.0 | 2023-10-26 | ||
| Enamine | EN300-1143520-2.5g |
2138088-45-4 | 95% | 2.5g |
$2520.0 | 2023-10-26 | ||
| Enamine | EN300-1143520-5g |
2138088-45-4 | 95% | 5g |
$3728.0 | 2023-10-26 | ||
| Enamine | EN300-1143520-10g |
2138088-45-4 | 95% | 10g |
$5528.0 | 2023-10-26 |
2-(4-Methylpiperidin-1-yl)-6-(piperazin-1-yl)pyrimidine-4-carboxylic acid Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 2-(4-Methylpiperidin-1-yl)-6-(piperazin-1-yl)pyrimidine-4-carboxylic acid
Introduction to 2-(4-Methylpiperidin-1-yl)-6-(piperazin-1-yl)pyrimidine-4-carboxylic acid (CAS No. 2138088-45-4) in Modern Pharmaceutical Research
2-(4-Methylpiperidin-1-yl)-6-(piperazin-1-yl)pyrimidine-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2138088-45-4, represents a significant compound in the realm of pharmaceutical chemistry. This heterocyclic molecule, featuring a pyrimidine core substituted with 4-methylpiperidine and piperazine moieties, has garnered considerable attention due to its versatile structural framework and potential applications in drug discovery and development. The unique combination of these pharmacophoric groups makes it a promising candidate for modulating various biological pathways, particularly those involving enzyme inhibition and receptor interaction.
The structural design of 2-(4-Methylpiperidin-1-yl)-6-(piperazin-1-yl)pyrimidine-4-carboxylic acid is meticulously crafted to enhance binding affinity and selectivity, which are critical factors in the development of novel therapeutic agents. The presence of the 4-methylpiperidine group contributes to steric hindrance and lipophilicity, while the piperazine moiety introduces hydrogen bonding capabilities, improving solubility and bioavailability. These features collectively enhance the compound's pharmacokinetic profile, making it an attractive scaffold for further medicinal chemistry exploration.
In recent years, significant advancements in computational chemistry and high-throughput screening have accelerated the identification of novel bioactive molecules. 2-(4-Methylpiperidin-1-yl)-6-(piperazin-1-yl)pyrimidine-4-carboxylic acid has been extensively studied in virtual screening campaigns to identify potential inhibitors of kinases and other enzymes implicated in cancer and inflammatory diseases. Preliminary computational studies suggest that this compound exhibits favorable interactions with ATP-binding pockets of target enzymes, positioning it as a strong candidate for further experimental validation.
One of the most compelling aspects of 2-(4-Methylpiperidin-1-yl)-6-(piperazin-1-yl)pyrimidine-4-carboxylic acid is its potential application in addressing unmet medical needs. For instance, research indicates that pyrimidine derivatives can serve as scaffolds for developing small-molecule inhibitors targeting protein-protein interactions involved in metabolic disorders. The compound's dual substitution pattern allows for fine-tuning of its pharmacological properties, enabling the optimization of potency, selectivity, and metabolic stability. This flexibility is particularly valuable in drug design, where achieving a balance between efficacy and safety is paramount.
Moreover, the synthesis of 2-(4-Methylpiperidin-1-yl)-6-(piperazin-1-yl)pyrimidine-4-carboxylic acid has been refined through multi-step organic transformations, ensuring high yield and purity. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis, have been employed to streamline the process. These advancements not only reduce production costs but also enhance scalability, making it feasible for large-scale pharmaceutical applications. The synthetic accessibility of this compound underscores its industrial relevance and potential for commercialization.
The biological activity of 2-(4-Methylpiperidin-1-yl)-6-(piperazin-1-yl)pyrimidine-4-carboxylic acid has been explored in several preclinical studies. Notably, its ability to inhibit specific kinases has been demonstrated in vitro, suggesting its therapeutic potential against various malignancies. Additionally, its interaction with other signaling pathways has been investigated, revealing additional mechanisms by which it may exert its pharmacological effects. These findings highlight the compound's multifaceted role in modulating cellular processes and its potential as a lead compound for further drug development.
In conclusion,2-(4-Methylpiperidin-1-ylyl)-6-(piperaizin-l-yloxy-)pyrimidine-l-carboxylic acid (CAS No 213808845 4) stands as a testament to the innovative approaches being employed in pharmaceutical research today. Its unique structural features combined with promising preclinical data make it a compelling candidate for further investigation. As our understanding of disease mechanisms evolves, compounds like this will continue to play a pivotal role in shaping the future of medicine, offering hope for more effective treatments across a spectrum of diseases.
2138088-45-4 (2-(4-Methylpiperidin-1-yl)-6-(piperazin-1-yl)pyrimidine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)